molecular formula C13H22O3 B14336647 5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane CAS No. 110073-33-1

5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane

Cat. No.: B14336647
CAS No.: 110073-33-1
M. Wt: 226.31 g/mol
InChI Key: BVQDUXJNKMHVJH-UHFFFAOYSA-N
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Description

5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane is an organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane typically involves the reaction of 5,6-dihydro-2H-pyran with appropriate reagents under controlled conditions. One common method involves the use of Grignard reagents to facilitate the addition of the pyran ring to the dioxane structure . The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions . The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or other reduced forms .

Scientific Research Applications

5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of complex organic molecules.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-[2-(5,6-Dihydro-2H-pyran-3-yl)ethyl]-4,4-dimethyl-1,3-dioxane involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biochemical effects . The exact pathways and targets depend on the specific application and context in which the compound is used.

Properties

CAS No.

110073-33-1

Molecular Formula

C13H22O3

Molecular Weight

226.31 g/mol

IUPAC Name

5-[2-(3,6-dihydro-2H-pyran-5-yl)ethyl]-4,4-dimethyl-1,3-dioxane

InChI

InChI=1S/C13H22O3/c1-13(2)12(9-15-10-16-13)6-5-11-4-3-7-14-8-11/h4,12H,3,5-10H2,1-2H3

InChI Key

BVQDUXJNKMHVJH-UHFFFAOYSA-N

Canonical SMILES

CC1(C(COCO1)CCC2=CCCOC2)C

Origin of Product

United States

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